2-[[9H-Fluoren-9-ylmethoxycarbonyl-[1-[(2-methylpropan-2-yl)oxycarbonyl]azepan-3-yl]amino]methyl]furan-3-carboxylic acid

• IUPAC Name: 2-[[9H-fluoren-9-ylmethoxycarbonyl-[1-[(2-methylpropan-2-yl)oxycarbonyl]azepan-3-yl]amino]methyl]furan-3-carboxylic acid
• InChI: InChI=1S/C32H36N2O7/c1-32(2,3)41-30(37)33-16-9-8-10-21(18-33)34(19-28-26(29(35)36)15-17-39-28)31(38)40-20-27-24-13-6-4-11-22(24)23-12-5-7-14-25(23)27/h4-7,11-15,17,21,27H,8-10,16,18-20H2,1-3H3,(H,35,36)
• InChI Key: UDTUYUQRLNVUTD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCCC(C1)N(CC2=C(C=CO2)C(=O)O)C(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35
• Molecular Formula: C32H36N2O7
• Molecular Weight: 560.6 g/mol

Description

The compound is a complex organic molecule that likely belongs to the class of compounds known as fluorenylmethyloxycarbonyl (Fmoc)-protected amino acids. These are commonly used in the field of peptide synthesis. The Fmoc group is a protective group for amines, particularly useful for solid-phase peptide synthesis.

Synthesis Analysis

The synthesis of such compounds often involves the use of a C-H Activation methodology. The Pd-mediated C-C bond formation can be made in tandem with 2-Methylpyridine.

Molecular Structure Analysis

The molecular structure of similar compounds shows that they have a fluorenylmethyloxycarbonyl (Fmoc) group attached to an amino acid. The exact structure of your compound would depend on the specific arrangement and bonding of the atoms.

Chemical Reactions Analysis

The chemical reactions involving these compounds typically involve the removal of the Fmoc protective group, allowing the amino group to participate in peptide bond formation.

Future Directions

The field of peptide synthesis continues to be an active area of research, with new methods and techniques being developed regularly. The use of Fmoc-protected amino acids is a well-established practice, but improvements and alternatives are continually being explored.